Cas no 100601-32-9 (Benzenethiol, 2-amino-4,6-dimethyl-)

• Product Name: Benzenethiol, 2-amino-4,6-dimethyl-
• CAS No: 100601-32-9
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 1125943
• Update Time: 2024-07-27

Benzenethiol, 2-amino-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-4,6-dimethyl-

• Inchi： 1S/C8H11NS/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,9H2,1-2H3
• InChI Key： ZUMSJMUXJKMYHN-UHFFFAOYSA-N
• SMILES： C1(S)=C(C)C=C(C)C=C1N

Computed Properties

• Exact Mass: 153.06133

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 269.8±35.0 °C(Predicted)
• PSA: 26.02
• pka: 8.78±0.15(Predicted)